Cas no 13372-41-3 (1-tert-butyl-4-(1-chloroethyl)benzene)

• Product Name: 1-tert-butyl-4-(1-chloroethyl)benzene
• CAS No: 13372-41-3
• MF: C₁₂H₁₇Cl
• MW: 196.716382741928
• MDL: MFCD11186417
• CID: 96728
• PubChem ID: 14461041
• Update Time: 2025-04-18

1-tert-butyl-4-(1-chloroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-chloroethyl)-4-(1,1-dimethylethyl)-
• 1-tert-butyl-4-(1-chloroethyl)benzene
• AKOS017258654
• MFCD11186417
• EN300-209072
• SCHEMBL8955877
• 13372-41-3
• CVOBIOVONMMYGZ-UHFFFAOYSA-N
• AKOS000321776
• DTXSID60560630
• 4-tert.-butyl-alpha-methylbenzyl chloride

• MDL： MFCD11186417
• Inchi： 1S/C12H17Cl/c1-9(13)10-5-7-11(8-6-10)12(2,3)4/h5-9H,1-4H3
• InChI Key： CVOBIOVONMMYGZ-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 196.10201
• Monoisotopic Mass: 196.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes